2-(4-(4-bromophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile

• IUPAC Name: 2-[4-(4-bromophenyl)-2,3-dioxopyrazin-1-yl]acetonitrile
• InChI: InChI=1S/C12H8BrN3O2/c13-9-1-3-10(4-2-9)16-8-7-15(6-5-14)11(17)12(16)18/h1-4,7-8H,6H2
• InChI Key: BPIQQJLTMYESSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=CN(C(=O)C2=O)CC#N)Br
• Molecular Formula: C12H8BrN3O2
• Molecular Weight: 306.11 g/mol

Description

4-Bromophenylacetonitrile undergoes reduction using 1,1,3,3-tetramethyldisiloxane activated by a non-toxic titanium (IV) isopropoxide to yield 4-bromophenylethylamine.

Synthesis Analysis

4-Bromophenylacetonitrile can be synthesized by the reduction of 4-Bromophenylacetonitrile using 1,1,3,3-tetramethyldisiloxane activated by a non-toxic titanium (IV) isopropoxide.

Chemical Reactions Analysis

4-Bromophenylacetonitrile undergoes reduction to yield 4-bromophenylethylamine. It also reacts with sodium tetraphenylborate to form felbinac.

Physical And Chemical Properties Analysis

4-Bromophenylacetonitrile has a melting point range of 47 - 49 °C.

Scientific Research Applications

• Synthesis and Structural Analysis : Kumar et al. (1999) synthesized a compound closely related to the chemical of interest, which exhibits both intra- and intermolecular hydrogen bonding, forming one-dimensional chains of molecules (Kumar, Parmar, & Errington, 1999).

• Antimicrobial and Antitumor Activities : Elewa et al. (2021) synthesized derivatives including the similar compound 2,3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl)pyridine-3-carbonitrile, which were evaluated for their antibacterial and antitumor activities (Elewa, Abdelhamid, Hamed, & Mansour, 2021).

• Antioxidant Activity : El‐Mekabaty (2015) researched on the synthesis of compounds incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety, including 2-(4-Oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)acetonitrile, and evaluated their antioxidant properties (El‐Mekabaty, 2015).

• Synthesis and Application in Organic Chemistry : Reddy et al. (2012) discussed the synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives, highlighting the use of similar compounds in advanced organic synthesis (Reddy, Reddy, Lakshumma, Narasimhulu, Yadav, Sridhar, Reddy, & Kunwar, 2012).

• Photoluminescence Characteristics : Xu et al. (2012) synthesized a series of novel thiophene derivatives, including a compound structurally similar to 2-(4-(4-bromophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile, and studied their UV–vis absorption and photoluminescent spectra (Xu, Yu, & Yu, 2012).

Safety and Hazards

4-Bromophenylacetonitrile is toxic if swallowed, in contact with skin, and if inhaled. It causes skin and eye irritation and may cause respiratory irritation.